3-hydroxycholesta-5,8,22-trien-7-one
3-hydroxycholesta-5,8,22-trien-7-one
Brand Name:
Vulcanchem
CAS No.:
121714-74-7
VCID:
VC0219030
InChI:
InChI=1S/C27H40O2/c1-17(2)7-6-8-18(3)21-9-10-22-25-23(12-14-27(21,22)5)26(4)13-11-20(28)15-19(26)16-24(25)29/h6,8,16-18,20-22,28H,7,9-15H2,1-5H3/b8-6+/t18-,20+,21-,22+,26+,27-/m1/s1
SMILES:
CC(C)CC=CC(C)C1CCC2C1(CCC3=C2C(=O)C=C4C3(CCC(C4)O)C)C
Molecular Formula:
C8H17NO3
Molecular Weight:
396.6 g/mol
3-hydroxycholesta-5,8,22-trien-7-one
CAS No.: 121714-74-7
Main Products
VCID: VC0219030
Molecular Formula: C8H17NO3
Molecular Weight: 396.6 g/mol
| CAS No. | 121714-74-7 |
|---|---|
| Product Name | 3-hydroxycholesta-5,8,22-trien-7-one |
| Molecular Formula | C8H17NO3 |
| Molecular Weight | 396.6 g/mol |
| IUPAC Name | (3S,10S,13R,14R,17R)-3-hydroxy-10,13-dimethyl-17-[(E,2R)-6-methylhept-3-en-2-yl]-1,2,3,4,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-7-one |
| Standard InChI | InChI=1S/C27H40O2/c1-17(2)7-6-8-18(3)21-9-10-22-25-23(12-14-27(21,22)5)26(4)13-11-20(28)15-19(26)16-24(25)29/h6,8,16-18,20-22,28H,7,9-15H2,1-5H3/b8-6+/t18-,20+,21-,22+,26+,27-/m1/s1 |
| Standard InChIKey | AYNFEPVYJBGXLS-ODMVIQNVSA-N |
| Isomeric SMILES | C[C@H](/C=C/CC(C)C)[C@H]1CC[C@@H]2[C@@]1(CCC3=C2C(=O)C=C4[C@@]3(CC[C@@H](C4)O)C)C |
| SMILES | CC(C)CC=CC(C)C1CCC2C1(CCC3=C2C(=O)C=C4C3(CCC(C4)O)C)C |
| Canonical SMILES | CC(C)CC=CC(C)C1CCC2C1(CCC3=C2C(=O)C=C4C3(CCC(C4)O)C)C |
| Synonyms | 3-HCTO 3-hydroxycholesta-5,8,22-trien-7-one |
| PubChem Compound | 6439096 |
| Last Modified | Nov 11 2021 |
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